Fluorene
Fluorene
Fluorene is a white leaflets. Sublimes easily under a vacuum. Fluorescent when impure. (NTP, 1992)
Fluorene is an ortho-fused tricyclic hydrocarbon that is a major component of fossil fuels and their derivatives It is an ortho-fused polycyclic arene and an ortho-fused tricyclic hydrocarbon.
Fluorene is an ortho-fused tricyclic hydrocarbon that is a major component of fossil fuels and their derivatives It is an ortho-fused polycyclic arene and an ortho-fused tricyclic hydrocarbon.
Brand Name:
Vulcanchem
CAS No.:
86-73-7
VCID:
VC0118485
InChI:
InChI=1S/C13H10/c1-3-7-12-10(5-1)9-11-6-2-4-8-13(11)12/h1-8H,9H2
SMILES:
C1C2=CC=CC=C2C3=CC=CC=C31
Molecular Formula:
C13H10
Molecular Weight:
166.22 g/mol
Fluorene
CAS No.: 86-73-7
Reference Standards
VCID: VC0118485
Molecular Formula: C13H10
Molecular Weight: 166.22 g/mol
CAS No. | 86-73-7 |
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Product Name | Fluorene |
Molecular Formula | C13H10 |
Molecular Weight | 166.22 g/mol |
IUPAC Name | 9H-fluorene |
Standard InChI | InChI=1S/C13H10/c1-3-7-12-10(5-1)9-11-6-2-4-8-13(11)12/h1-8H,9H2 |
Standard InChIKey | NIHNNTQXNPWCJQ-UHFFFAOYSA-N |
SMILES | C1C2=CC=CC=C2C3=CC=CC=C31 |
Canonical SMILES | C1C2=CC=CC=C2C3=CC=CC=C31 |
Boiling Point | 563 °F at 760 mm Hg (NTP, 1992) 295.0 °C 294 °C |
Colorform | Leaflets from alcohol Dazzling white leaflets or flakes from alcohol Small, white, crystalline plates; fluorescent when impure |
Density | 1.203 at 32 °F (NTP, 1992) 1.203 at 0 °C |
Flash Point | 151.0 °C (303.8 °F) - closed cup |
Melting Point | 241 to 243 °F (NTP, 1992) 114.8 °C 114.76 °C |
Physical Description | Fluorene is a white leaflets. Sublimes easily under a vacuum. Fluorescent when impure. (NTP, 1992) |
Description | Fluorene is a white leaflets. Sublimes easily under a vacuum. Fluorescent when impure. (NTP, 1992) Fluorene is an ortho-fused tricyclic hydrocarbon that is a major component of fossil fuels and their derivatives It is an ortho-fused polycyclic arene and an ortho-fused tricyclic hydrocarbon. |
Shelf Life | Stable under recommended storage conditions. |
Solubility | Insoluble. (1.7mg/kg) (NTP, 1992) 1.14e-05 M In water, 1.69 mg/L at 25 °C Insoluble in water Freely soluble in glacial acetic acid; soluble in hot alcohol Slightly soluble in ethanol; soluble in ethyl ether, acetone, benzene, carbon disulfide Soluble in carbon tetrachloride, toluene, glacial acetic acid, pyridine; very soluble in methanol Soluble in acetone |
Synonyms | 9H-Fluorene; 2,2’-Methylenebiphenyl; Diphenylenemethane; NSC 6787; o-Biphenylenemethane; |
Vapor Pressure | 10 mm Hg at 294.8 °F (NTP, 1992) 6.00e-04 mmHg 6.0X10-4 mm Hg at 25 °C |
PubChem Compound | 6853 |
Last Modified | Nov 11 2021 |
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